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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromotridecane, a long-chain alkyl bromide, serves as a key intermediate in various organic
syntheses. Its utility in the development of novel chemical entities, including potential
therapeutic agents and functional materials, necessitates a thorough understanding of its
fundamental physical characteristics. This technical guide provides a comprehensive overview
of the core physical properties of 1-Bromotridecane, complete with detailed experimental
protocols for their determination. The information presented herein is intended to support
researchers and professionals in the fields of chemistry and drug development in the effective
handling, characterization, and application of this compound.

Core Physical Properties

The physical properties of 1-Bromotridecane are crucial for its application in synthesis,
purification, and formulation. A summary of these properties is presented in the table below,
compiled from various reputable chemical data sources.
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Property

Value

Molecular Formula

Ci3H27Br[1][2][3]

Molecular Weight 263.26 g/mol [1][2][4]

Appearance Colorless to light yellow liquid/oil[2][3]
Melting Point 4-7 °C[2][3][5][6]

Boiling Point 148-150 °C at 10 mmHg[2][3][5][6]
Density 1.03 g/mL at 25 °C[2][5][6]

Refractive Index (n20/D)

1.459[2][3][5][6]

Solubility

Soluble in chloroform and methanol.[2][3][6]
Generally soluble in organic solvents but poorly
soluble in water.[7][8][9][10]

Vapor Density

9.2 (vs ain[2][5][6]

Flash Point

>110 °C (>230 °F)[2][6]

CAS Number

765-09-3[1][2][3]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail the standard methodologies for measuring the key physical
parameters of liquid compounds like 1-Bromotridecane.

Determination of Boiling Point (Micro-Boiling Point
Method using a Thiele Tube)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For small sample volumes, the micro-boiling point method
is highly effective.

Apparatus:

e Thiele tube
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Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath fluid

Rubber band or wire for attaching the test tube to the thermometer
Procedure:

A small amount of 1-Bromotridecane (approximately 0.5 mL) is placed into the small test
tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly are immersed in the Thiele tube, ensuring the
rubber band is above the oil level to prevent it from dissolving.

The side arm of the Thiele tube is gently heated. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates that the sample has reached its boiling point and its vapor is
filling the capillary.

The heat source is removed, and the apparatus is allowed to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles ceases and the liquid is
drawn back into the capillary tube.[11] This temperature is recorded.

e The procedure should be repeated to ensure accuracy.

Determination of Melting Point

For substances like 1-Bromotridecane, which has a melting point near room temperature, a
standard melting point apparatus can be used.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
o Capillary tubes (sealed at one end)

o Sample of 1-Bromotridecane (solidified by cooling)

Procedure:

A small amount of solidified 1-Bromotridecane is introduced into the open end of a capillary
tube.

e The tube is tapped gently to pack the sample into the sealed end, to a height of about 2-3
mm.

e The loaded capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.[12][13][14][15] For a pure compound, this range should be narrow (0.5-
2 °C).
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Determination of Density

The density of a liquid is its mass per unit volume. This can be determined gravimetrically.

Apparatus:

Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)

Analytical balance

Thermometer

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is filled with 1-Bromotridecane, ensuring no air bubbles are trapped. The
temperature of the liquid should be controlled, typically at 25 °C using a water bath.

o The filled pycnometer is weighed again to determine the mass of the liquid.

e The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density, such as deionized water.

e The density of 1-Bromotridecane is calculated by dividing the mass of the liquid by the
volume of the pycnometer.[16][17][18][19][20]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material. It is a characteristic property of a substance.

Apparatus:
o Abbe refractometer

o Constant temperature water bath
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» Dropper or pipette

 Lint-free tissue

e Solvent for cleaning (e.g., acetone or ethanol)
Procedure:

e The refractometer is turned on and the prism temperature is set to the desired value
(commonly 20 °C) using the circulating water bath.

e The prism is cleaned with a suitable solvent and dried with a lint-free tissue.

o Afew drops of 1-Bromotridecane are placed on the surface of the measuring prism using a
clean dropper.

e The prism is closed and the light source is positioned.

o While looking through the eyepiece, the handwheel is adjusted until the boundary between
the light and dark regions is sharp and centered in the crosshairs.

The refractive index value is read from the instrument's scale.[1][2][3][5][6]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of a liquid
organic compound such as 1-Bromotridecane.
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Experimental Workflow for Physical Property Determination
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Assess Purity (e.g., GC-MS)
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Caption: Workflow for determining the physical properties of 1-Bromotridecane.

Application in Research and Development

Alkyl halides, including 1-Bromotridecane, are versatile reagents in organic synthesis.[21]
They are frequently employed in alkylation reactions to form new carbon-carbon and carbon-
heteroatom bonds. In the context of drug development, the long alkyl chain of 1-
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Bromotridecane can be incorporated into molecules to increase their lipophilicity, which can
influence pharmacokinetic properties such as absorption and membrane permeability.[22][23]
[24] While 1-Bromotridecane itself is not typically considered a biologically active signaling
molecule, it serves as a crucial building block in the synthesis of more complex structures that
may exhibit biological activity.[25] For instance, it has been used in the synthesis of labeled
fatty acids and other complex organic molecules.

Conclusion

This technical guide has provided a detailed summary of the key physical properties of 1-
Bromotridecane, along with standardized experimental protocols for their measurement. The
accurate determination of these properties is essential for the effective use of this compound in
research and industrial applications. The provided information serves as a valuable resource
for scientists and professionals engaged in chemical synthesis and drug development,
facilitating the safe and efficient handling and application of 1-Bromotridecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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